Cas no 31904-79-7 (Nickel, chloro(h5-2,4-cyclopentadien-1-yl)(triphenylphosphine)-)

• Product Name: Nickel, chloro(h5-2,4-cyclopentadien-1-yl)(triphenylphosphine)-
• CAS No: 31904-79-7
• MF: C₂₃H₂₅ClNiP
• MW: 426.564767599106
• CID: 300149
• PubChem ID: 24873638
• Update Time: 2025-04-19

Nickel, chloro(h5-2,4-cyclopentadien-1-yl)(triphenylphosphine)- Chemical and Physical Properties

Names and Identifiers

• Nickel, chloro(h5-2,4-cyclopentadien-1-yl)(triphenylphosphine)-
• CHLORO(CYCLOPENTADIENYL)(TRIPHENYLPHOSPHINE)NICKEL(II)
• chloronickel,cyclopentane,triphenylphosphane
• cyclopentadiene-nickel-triphenylphosphinechloride
• Cyclopentadiennickeltriphenylphosphinchlorid
• 31904-79-7
• DTXSID501281244

• MDL： MFCD02093655
• Inchi： 1S/C18H15P.C5H10.ClH.Ni/c1-4-10-16(11-5-1)19(17-12-6-2-7-13-17)18-14-8-3-9-15-18;1-2-4-5-3-1;;/h1-15H;1-5H2;1H;/q;;;+1/p-1
• InChI Key： HKKDAGYBGBRGJY-UHFFFAOYSA-M
• SMILES： [Ni]Cl.P(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1.C1CCCC1

Computed Properties

• Exact Mass: 420.03400
• Monoisotopic Mass: 425.073582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 50.2

Experimental Properties

• Color/Form: solid
• Melting Point: 175 °C (dec.) (lit.)
• PSA: 13.59000
• LogP: 5.15580
• Solubility: Not determined

Nickel, chloro(h5-2,4-cyclopentadien-1-yl)(triphenylphosphine)- Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302 + H312 + H332
• Warning Statement： P280
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Risk Phrases：R20/21/22
• Safety Term：S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylphosphines and derivatives